Cas no 1270105-44-6 (methyl 6-(1S)-1-amino-2-hydroxyethylpyridine-3-carboxylate)

• Product Name: methyl 6-(1S)-1-amino-2-hydroxyethylpyridine-3-carboxylate
• CAS No: 1270105-44-6
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5589569
• PubChem ID: 131871662
• Update Time: 2025-06-13

methyl 6-(1S)-1-amino-2-hydroxyethylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-METHYL 6-(1-AMINO-2-HYDROXYETHYL)NICOTINATE
• 3-Pyridinecarboxylic acid, 6-[(1S)-1-amino-2-hydroxyethyl]-, methyl ester
• methyl 6-[(1S)-1-amino-2-hydroxyethyl]pyridine-3-carboxylate
• (S)-METHYL6-(1-AMINO-2-HYDROXYETHYL)NICOTINATE
• 1270105-44-6
• N14657
• EN300-1855906
• methyl 6-(1S)-1-amino-2-hydroxyethylpyridine-3-carboxylate

• Inchi： 1S/C9H12N2O3/c1-14-9(13)6-2-3-8(11-4-6)7(10)5-12/h2-4,7,12H,5,10H2,1H3/t7-/m1/s1
• InChI Key： OZNUTAQTQLYGKC-SSDOTTSWSA-N
• SMILES： C1=NC([C@H](N)CO)=CC=C1C(OC)=O

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 376.8±37.0 °C(Predicted)
• pka: 12.03±0.10(Predicted)

Additional information on methyl 6-(1S)-1-amino-2-hydroxyethylpyridine-3-carboxylate

Methyl 6-(1S)-1-amino-2-hydroxyethylpyridine-3-carboxylate (CAS No. 1270105-44-6): A Comprehensive Overview

Methyl 6-(1S)-1-amino-2-hydroxyethylpyridine-3-carboxylate, identified by its CAS number 1270105-44-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique pyridine core and functional groups, has garnered attention for its potential applications in drug development and therapeutic interventions. The detailed exploration of its chemical structure, biological activities, and emerging research applications provides a comprehensive understanding of its significance in modern medicinal chemistry.

The molecular structure of Methyl 6-(1S)-1-amino-2-hydroxyethylpyridine-3-carboxylate features a pyridine ring substituted at the 6-position with a chiral amino group and an hydroxyl-ethyl side chain. This configuration imparts specific stereochemical and electronic properties to the molecule, which are crucial for its interaction with biological targets. The presence of both an amino group and a hydroxyl group makes it a versatile intermediate in the synthesis of more complex pharmacophores. The stereochemistry at the 1S position is particularly noteworthy, as it influences the molecule's enantioselective properties and potential biological activity.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, where compounds like Methyl 6-(1S)-1-amino-2-hydroxyethylpyridine-3-carboxylate play a pivotal role. The compound's ability to facilitate enantioselective reactions has been explored in various synthetic protocols, enhancing the efficiency and yield of enantiomerically pure compounds. This has significant implications for the pharmaceutical industry, where enantiopure drugs often exhibit superior therapeutic profiles compared to their racemic counterparts.

Beyond its synthetic utility, Methyl 6-(1S)-1-amino-2-hydroxyethylpyridine-3-carboxylate has shown promise in several biological contexts. Studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them potential candidates for treating various diseases. For instance, modifications to the pyridine core have been investigated for their activity against enzymes involved in inflammatory pathways. These findings highlight the compound's potential as a scaffold for drug discovery programs targeting inflammatory and immunological disorders.

The hydroxyl-ethyl side chain in Methyl 6-(1S)-1-amino-2-hydroxyethylpyridine-3-carboxylate also contributes to its biological relevance. This moiety can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and specificity. Additionally, the chiral center at the 1S position allows for the exploration of enantiomeric effects, which can significantly influence pharmacokinetic and pharmacodynamic properties. These features make it an attractive building block for designing novel therapeutic agents with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have further enhanced our understanding of Methyl 6-(1S)-1-amino-2-hydroxyethylpyridine-3-carboxylate. Molecular modeling studies have provided insights into its binding mode with various biological targets, aiding in the rational design of more potent derivatives. These computational approaches have been complemented by experimental validations, reinforcing the compound's potential as a lead molecule in drug development. The integration of computational methods with traditional synthetic and analytical techniques has accelerated the discovery process, leading to faster identification of promising candidates for further optimization.

The pharmaceutical industry has also recognized the value of Methyl 6-(1S)-1-amino-2-hydroxyethylpyridine-3-carboxylate as a key intermediate in multi-step syntheses. Its structural features allow for facile functionalization at multiple sites, enabling the creation of diverse libraries of compounds for high-throughput screening. This flexibility has been exploited in several drug discovery campaigns aimed at identifying novel therapeutics for unmet medical needs. The compound's versatility underscores its importance as a cornerstone in modern medicinal chemistry.

In conclusion, Methyl 6-(1S)-1-amino-2-hydroxyethylpyridine-3-carboxylate (CAS No. 1270105-44-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable tool for drug discovery and development. As research continues to uncover new applications and synthetic strategies involving this compound, its importance is expected to grow further. The ongoing exploration of its properties and functionalities will undoubtedly contribute to the development of innovative therapies that address a wide range of health challenges.